molecular formula C16H22OS B8410179 2-[[4-(1,1-Dimethylethyl)phenyl]thio]cyclohexanone

2-[[4-(1,1-Dimethylethyl)phenyl]thio]cyclohexanone

Cat. No.: B8410179
M. Wt: 262.4 g/mol
InChI Key: RGBHOGCQRRTGCE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-[[4-(1,1-Dimethylethyl)phenyl]thio]cyclohexanone is a useful research compound. Its molecular formula is C16H22OS and its molecular weight is 262.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H22OS

Molecular Weight

262.4 g/mol

IUPAC Name

2-(4-tert-butylphenyl)sulfanylcyclohexan-1-one

InChI

InChI=1S/C16H22OS/c1-16(2,3)12-8-10-13(11-9-12)18-15-7-5-4-6-14(15)17/h8-11,15H,4-7H2,1-3H3

InChI Key

RGBHOGCQRRTGCE-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC=C(C=C1)SC2CCCCC2=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-chlorocyclohexanone (6.1 g, 0.046 moles) in tetrahydrofuran (250 ml) cooled to +5° C. by an ice bath was added 4-t-butyl-thiophenol (6.6 g, 0.040 moles). After stirring for 15 minutes, triethylamine (13 ml) was added. The ice bath was removed and the mixture was stirred at room temperature for 60 hours. The mixture was filtered to remove a white solid. The filtrate was concentrated to an oil, and the product was purified by silica gel chromatography to give a white solid which was recrystallized from hexane (DSC 64.25° C.). The structure was supported by NMR and Ir.
Quantity
6.1 g
Type
reactant
Reaction Step One
Quantity
250 mL
Type
solvent
Reaction Step One
Quantity
6.6 g
Type
reactant
Reaction Step Two
Quantity
13 mL
Type
reactant
Reaction Step Three

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